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Albendazole sulfone-d7 is a deuterium-labeled analog of albendazole sulfone, which is a metabolite of the

anthelmintic drug albendazole [1]. The table below summarizes its key technical details from the available

search results:

Property Description

Molecular Formula C₁₂H₈D₇N₃O₄S [1]

Molecular Weight 304.37 g/mol [1]

CAS Number (non-
labelled)

75184-71-3 [2]

Primary Application Internal standard for quantitative NMR, GC-MS, or LC-MS analysis [1] [3]

Regulatory Use Reference standard for analytical method development, validation (AMV),

and Quality Control (QC) [2]

Biological Context Labeled form of albendazole sulfone, a metabolite of Albendazole [1] [4]

Analytical Method Context

While the search results do not contain specific protocols for working with Albendazole sulfone-d7, one

study provides a detailed LC-MS/MS method for albendazole and its active metabolite, albendazole
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sulfoxide, using their respective deuterated internal standards [3]. This methodology offers a relevant

framework.

Example LC-MS/MS Conditions from Literature [3]:

Chromatography:
Column: Hypurity C18 (50 mm × 4.6 mm, 5 µm)

Mobile Phase: Acetonitrile - 2.0 mM Ammonium Acetate, pH 5.0 (80:20, v/v)
Flow Rate: 0.5 mL/min (isocratic)

Injection Volume: 2 µL
Mass Spectrometry (ESI+):

Ion Spray Voltage: 2500 V
Source Temperature: 450 °C

Data Acquisition: Multiple Reaction Monitoring (MRM)

This method used solid-phase extraction (SPE) for sample preparation from human plasma and achieved a

linear range for albendazole of 0.200–50.0 ng/mL [3].

Metabolic Pathway of Albendazole

Understanding the metabolic pathway of the parent drug, Albendazole, provides essential context for the role

of Albendazole sulfone-d7. The following diagram illustrates this pathway and the point where the

deuterated standard is used for analysis.
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This diagram shows the metabolic pathway of Albendazole and where deuterated internal standards,

including Albendazole sulfone-d7, are used for precise quantification of each compound in biological

samples via LC-MS/MS [3] [4] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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